![molecular formula C13H14N2O3 B2923918 1-[(2,4-dimethylphenoxy)methyl]-1H-pyrazole-3-carboxylic acid CAS No. 1004193-25-2](/img/structure/B2923918.png)
1-[(2,4-dimethylphenoxy)methyl]-1H-pyrazole-3-carboxylic acid
Overview
Description
“1-[(2,4-dimethylphenoxy)methyl]-1H-pyrazole-3-carboxylic acid” is a chemical compound that contains a pyrazole ring, which is a five-membered aromatic ring with two nitrogen atoms and three carbon atoms . The compound also contains a carboxylic acid group and a 2,4-dimethylphenoxy group .
Molecular Structure Analysis
The molecular structure of “1-[(2,4-dimethylphenoxy)methyl]-1H-pyrazole-3-carboxylic acid” consists of a pyrazole ring attached to a carboxylic acid group and a 2,4-dimethylphenoxy group . The presence of these functional groups could potentially influence the compound’s reactivity and properties.Scientific Research Applications
Synthesis of Heterocyclic Compounds
Pyrazole derivatives, such as 1-[(2,4-dimethylphenoxy)methyl]-1H-pyrazole-3-carboxylic acid , are crucial in the synthesis of heterocyclic compounds. These structures serve as key intermediates in the production of various pharmaceuticals due to their diverse biological activities . The compound’s ability to undergo reactions like cycloadditions and substitutions makes it a valuable precursor in synthesizing complex molecules with potential therapeutic effects.
Antimicrobial Agents
The pyrazole moiety is known for its antimicrobial properties. Derivatives of pyrazole have been studied for their efficacy against a range of microbial pathogens . The structural flexibility of 1-[(2,4-dimethylphenoxy)methyl]-1H-pyrazole-3-carboxylic acid allows for the development of new antimicrobial agents that can be tailored to target specific bacteria or fungi, addressing the growing concern of drug-resistant strains.
Molecular Docking Studies
1-[(2,4-dimethylphenoxy)methyl]-1H-pyrazole-3-carboxylic acid: can be used in molecular docking studies to predict the interaction between the compound and target proteins . This application is particularly useful in drug discovery, where understanding the binding affinity and mode of action can significantly expedite the development of new drugs.
Anti-Cancer Research
Recent studies have shown that pyrazole derivatives can play a role in anti-cancer research. They can induce apoptosis in cancer cells and inhibit cell proliferation . The versatility of 1-[(2,4-dimethylphenoxy)methyl]-1H-pyrazole-3-carboxylic acid allows for the exploration of new anti-cancer agents with improved efficacy and reduced side effects.
Future Directions
The future directions for research on “1-[(2,4-dimethylphenoxy)methyl]-1H-pyrazole-3-carboxylic acid” could potentially involve further studies on its synthesis, properties, and potential applications. Given the wide range of biological activities exhibited by pyrazole compounds, this compound could potentially be explored for its potential applications in fields such as medicinal chemistry and drug discovery .
properties
IUPAC Name |
1-[(2,4-dimethylphenoxy)methyl]pyrazole-3-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O3/c1-9-3-4-12(10(2)7-9)18-8-15-6-5-11(14-15)13(16)17/h3-7H,8H2,1-2H3,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MUPMYCIQKFNQOC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OCN2C=CC(=N2)C(=O)O)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(2,4-dimethylphenoxy)methyl]-1H-pyrazole-3-carboxylic acid | |
CAS RN |
1004193-25-2 |
Source
|
| Record name | 1-(2,4-dimethylphenoxymethyl)-1H-pyrazole-3-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(3-(dimethylamino)propyl)-N-(6-fluorobenzo[d]thiazol-2-yl)-2-phenoxybenzamide hydrochloride](/img/structure/B2923835.png)
![Ethyl 6-methyl-2-(4-nitrobenzamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate](/img/structure/B2923837.png)
![N-{2-[2-(4-fluorophenyl)-1,3-thiazol-4-yl]ethyl}-2-(4-methylphenoxy)acetamide](/img/structure/B2923840.png)
![N-(1,5-dimethyl-6-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-b]pyridin-3-yl)quinoline-2-carboxamide](/img/structure/B2923841.png)
![N-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]acetamide](/img/structure/B2923842.png)
![2-chloro-N-[2-(5,8-dimethoxy-2-oxo-1H-quinolin-3-yl)ethyl]-6-fluorobenzamide](/img/structure/B2923848.png)
![2-((4-chlorobenzo[d]thiazol-2-yl)(methyl)amino)-N-(4-sulfamoylphenethyl)acetamide](/img/structure/B2923852.png)
![4-{3-[4-(Dimethylamino)phenyl]-1,2,4-oxadiazol-5-yl}-1-[4-(propan-2-yl)phenyl]pyrrolidin-2-one](/img/structure/B2923855.png)
![benzo[d][1,3]dioxol-5-yl(2-((4-methylbenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone](/img/structure/B2923857.png)